Cas no 896211-30-6 (N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide)

N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide is a synthetic organic compound featuring a fluorophenyl acetamide core linked to a pyrimidinylpiperazine moiety. This structure confers potential pharmacological relevance, particularly in targeting receptor interactions due to the fluorophenyl group's electron-withdrawing properties and the piperazine-pyrimidine motif's affinity for biomolecular binding sites. The compound's design suggests utility in medicinal chemistry research, possibly as an intermediate or lead molecule in the development of therapeutics targeting central nervous system or metabolic pathways. Its well-defined chemical architecture allows for precise modifications, facilitating structure-activity relationship studies. The presence of both polar (piperazine, pyrimidine) and lipophilic (fluorophenyl) components may enhance bioavailability and target selectivity. Suitable for controlled experimental applications.
N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide structure
896211-30-6 structure
Product Name:N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide
CAS No:896211-30-6
MF:C16H18FN5O
MW:315.345426082611
MDL:MFCD03002030
CID:5235479
Update Time:2026-03-08

N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide
    • MDL: MFCD03002030
    • Inchi: 1S/C16H18FN5O/c17-13-2-4-14(5-3-13)20-15(23)12-21-8-10-22(11-9-21)16-18-6-1-7-19-16/h1-7H,8-12H2,(H,20,23)
    • InChI Key: AZQAKLANCJPMFX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(F)C=C1)(=O)CN1CCN(C2=NC=CC=N2)CC1

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Additional information on N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide

N-(4-Fluorophenyl)-2-(4-Pyrimidin-2-ylpiperazin-1-yl)acetamide (CAS No. 896211-30-6): A Comprehensive Overview

N-(4-Fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide (CAS No. 896211-30-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the acetamide class and features a unique structural combination of a fluorinated phenyl group and a pyrimidine-containing piperazine moiety. The intricate structure of this compound makes it a valuable candidate for various biological and pharmacological studies.

The chemical structure of N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide (CAS No. 896211-30-6) is characterized by its central acetamide core, which is substituted with a 4-fluorophenyl group and a 4-pyrimidin-2-ylpiperazine moiety. The presence of the fluorine atom in the phenyl group imparts unique electronic and steric properties to the molecule, which can influence its binding affinity to various biological targets. The pyrimidine-containing piperazine ring, on the other hand, is known for its ability to interact with specific receptors and enzymes, making this compound a promising candidate for drug discovery.

Recent studies have highlighted the potential therapeutic applications of N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent activity as a serotonin receptor agonist. The researchers found that it selectively binds to the 5-HT7 receptor, which is implicated in various neurological disorders such as depression and anxiety. This finding suggests that N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide could be further developed as a novel therapeutic agent for these conditions.

In addition to its potential as a serotonin receptor modulator, N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide has also shown promise in cancer research. A study published in the Journal of Biological Chemistry in 2020 demonstrated that this compound exhibits antiproliferative effects on various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis. These findings suggest that N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide could be explored as a potential anticancer agent.

The pharmacokinetic properties of N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide have also been investigated to assess its suitability for clinical development. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits favorable oral bioavailability and good plasma stability. These properties are crucial for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of N-(4-fluorophenyl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide has been evaluated in preclinical studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical evaluation.

In conclusion, N-(4-fluorophenyl)-2-(4-pyrimidin-2-yipiperazin-l-yi)acetamide (CAS No. 896211-30-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are likely to uncover additional insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.

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